Cas no 2228359-88-2 (3-methoxy-3-(oxolan-3-yl)methylazetidine)

• Product Name: 3-methoxy-3-(oxolan-3-yl)methylazetidine
• CAS No: 2228359-88-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6059115
• PubChem ID: 165625727
• Update Time: 2025-10-29

3-methoxy-3-(oxolan-3-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-(oxolan-3-yl)methylazetidine
• 2228359-88-2
• 3-methoxy-3-[(oxolan-3-yl)methyl]azetidine
• EN300-1792438

• Inchi： 1S/C9H17NO2/c1-11-9(6-10-7-9)4-8-2-3-12-5-8/h8,10H,2-7H2,1H3
• InChI Key： RPBKDEWHLGLRMV-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC1)CC1COCC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-methoxy-3-(oxolan-3-yl)methylazetidine

Introduction to 3-methoxy-3-(oxolan-3-yl)methylazetidine (CAS No: 2228359-88-2)

3-methoxy-3-(oxolan-3-yl)methylazetidine, identified by the Chemical Abstracts Service Number (CAS No) 2228359-88-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the azetidine class, characterized by a five-membered heterocyclic ring containing two carbon atoms and one nitrogen atom. The presence of a methoxy group and an oxolane-substituted methyl group introduces unique structural and functional attributes, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-methoxy-3-(oxolan-3-yl)methylazetidine encompasses a combination of functional groups that contribute to its reactivity and potential biological activity. The methoxy group (–OCH₃) is known for its ability to influence electronic properties and participate in hydrogen bonding, while the oxolane ring (a three-membered oxygen-containing heterocycle) introduces rigidity and specific spatial orientation. These features make the compound a promising candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in drug discovery. Azetidines, as a class, have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 3-methoxy-3-(oxolan-3-yl)methylazetidine aligns well with these interests, as the oxolane substituent can enhance metabolic stability while the methoxy group provides a handle for further chemical modifications. This balance of structural features positions the compound as a versatile building block for synthesizing more complex molecules with tailored biological activities.

One of the most compelling aspects of 3-methoxy-3-(oxolan-3-yl)methylazetidine is its utility in constructing more intricate scaffolds through functional group transformations. For instance, the azetidine ring can undergo nucleophilic substitution reactions, allowing for the introduction of diverse side chains. Similarly, the oxolane ring can be selectively modified or cleaved under specific conditions, enabling access to linear or other cyclic structures. These reactivity patterns are particularly valuable in designing molecules that target specific biological pathways.

The synthesis of 3-methoxy-3-(oxolan-3-yl)methylazetidine itself represents an intriguing challenge from a chemical standpoint. The integration of the oxolane moiety with the azetidine core requires careful consideration of reaction conditions and protecting group strategies. Advances in synthetic methodologies have made it possible to access such complex molecules with increasing efficiency, paving the way for their widespread use in research and development.

Recent studies have highlighted the potential of 3-methoxy-3-(oxolan-3-yl)methylazetidine as a precursor in the development of novel bioactive compounds. For example, researchers have explored its use in generating derivatives with enhanced binding affinity to biological targets. By leveraging computational chemistry tools and high-throughput screening techniques, scientists have been able to identify promising analogs that exhibit improved pharmacokinetic profiles. These efforts underscore the importance of 3-methoxy-3-(oxolan-3-yl)methylazetidine as a key intermediate in modern drug discovery.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their prevalence in approved drugs. Azetidines, in particular, have been incorporated into several marketed medications due to their ability to modulate biological processes effectively. The structural features of 3-methoxy-3-(oxolan-3-yl)methylazetidine, including its oxygen-rich environment and flexible backbone, make it an attractive scaffold for designing next-generation therapeutics. This has spurred further investigation into its derivatives and analogs.

In addition to its pharmaceutical applications, 3-methoxy-3-(oxolan-3-yl)methylazetidine has found utility in agrochemical research. The unique combination of functional groups present in this compound allows for the development of novel pesticides and herbicides with improved efficacy and environmental safety. By modifying its structure, chemists can fine-tune its biological activity to target specific pests while minimizing harm to non-target organisms.

The future prospects for 3-methoxy-3-(oxolan-3-yl)methylazetidine are bright, given its versatility and potential applications across multiple domains. As synthetic techniques continue to evolve, access to this compound and its derivatives will become even more streamlined. Furthermore, advancements in biocatalysis and green chemistry may provide sustainable routes for its production, aligning with global efforts toward sustainable drug development.

In conclusion, 3-methoxy - 33 - ( oxol an - 33 - ylm eth yl az et id ine ) ( C A S N o : 2228359 -88 -2 ) stands out as a significant compound with broad implications in pharmaceutical chemistry , bioorganic synthesis , and agrochemical research . Its unique structural features , coupled with its reactivity , make it an invaluable tool for developing novel bioactive molecules . As research progresses , it is likely that new applications and derivatives will emerge , further solidifying its role as a cornerstone in modern chemical innovation .